Cas no 1476847-61-6 (methyl 2-morpholinothiazole-4-carboxylate)

• Product Name: methyl 2-morpholinothiazole-4-carboxylate
• CAS No: 1476847-61-6
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 2116527
• Update Time: 2023-11-19

methyl 2-morpholinothiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-morpholinothiazole-4-carboxylate
• VGSYPILDFPNKCS-UHFFFAOYSA-N
• CID 86700889
• 4-Thiazolecarboxylic acid, 2-(4-morpholinyl)-, methyl ester

• Inchi： 1S/C9H12N2O3S/c1-13-8(12)7-6-15-9(10-7)11-2-4-14-5-3-11/h6H,2-5H2,1H3
• InChI Key： VGSYPILDFPNKCS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Topological Polar Surface Area: 79.9

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 365.0±52.0 °C(Predicted)
• pka: 2.60±0.50(Predicted)